1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-butoxyphenyl)-3-(4-ethylpiperazin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H29N3O3/c1-3-5-14-26-17-8-6-16(7-9-17)23-19(24)15-18(20(23)25)22-12-10-21(4-2)11-13-22/h6-9,18H,3-5,10-15H2,1-2H3
• InChI Key: XAZCFXHRXNSVCJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)CC
• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol

Description

1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione, also known as Bepotastine, is a non-sedating, selective antagonist of the histamine H1 receptor. It is a second-generation antihistamine that is used to treat allergic rhinitis and urticaria.

Mechanism of Action

1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione works by selectively blocking the histamine H1 receptor. Histamine is a chemical that is released by the body in response to an allergic reaction. It causes symptoms such as itching, sneezing, and nasal congestion. 1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione blocks the histamine H1 receptor, preventing histamine from binding to the receptor and causing these symptoms.
Biochemical and Physiological Effects:
1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has been shown to have a long-lasting effect on the histamine H1 receptor. It has a half-life of approximately 6-10 hours, allowing for once-daily dosing. 1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has also been shown to have minimal sedative effects, making it a good choice for patients who need to remain alert during the day.

Advantages and Limitations for Lab Experiments

1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has several advantages for lab experiments. It is easy to synthesize and has a long half-life, allowing for once-daily dosing. It also has minimal sedative effects, making it a good choice for experiments that require animals to remain alert. However, 1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has limitations in that it is only effective in blocking the histamine H1 receptor and may not be effective in treating other conditions.

Future Directions

There are several future directions for 1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione research. One area of interest is its potential use in treating asthma and atopic dermatitis. 1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has also been studied for its potential use in treating ocular allergies. Further research is needed to fully understand the mechanisms of action and potential uses of 1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione.

Synthesis Methods

1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione can be synthesized using a multi-step process. The first step involves the reaction of 4-butoxybenzaldehyde and 4-ethyl-1-piperazinecarboxylic acid in the presence of a catalyst to form 4-butoxyphenyl-4-ethyl-1-piperazinecarboxaldehyde. This intermediate compound is then reacted with 2,5-dimethylpyrrole-3,4-dicarboxylic acid in the presence of a coupling agent to form 1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione.

Scientific Research Applications

1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has been extensively studied for its efficacy in treating allergic rhinitis and urticaria. It has been shown to be effective in reducing symptoms such as sneezing, itching, and nasal congestion. 1-(4-butoxyphenyl)-3-(4-ethyl-1-piperazinyl)-2,5-pyrrolidinedione has also been studied for its potential use in treating other conditions such as asthma and atopic dermatitis.